Cas no 1299607-83-2 (2,4-Dibromo-6-chloropyridin-3-amine)

• Product Name: 2,4-Dibromo-6-chloropyridin-3-amine
• CAS No: 1299607-83-2
• MF: C₅H₃Br₂ClN₂
• MW: 286.351718187332
• MDL: MFCD18803481
• CID: 1028655
• PubChem ID: 50989640
• Update Time: 2025-06-08

2,4-Dibromo-6-chloropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-chloropyridin-3-amine
• 1299607-83-2
• CS-0329073
• ZBC60783
• DTXSID70679141
• G10795
• 2,4-dibromo-6-chloro-pyridin-3-ylamine
• MFCD18803481
• AKOS015835772
• 2,4-Dibromo-6-chloropyridin-3-amine, AldrichCPR
• 3-Pyridinamine, 2,4-dibromo-6-chloro-

• MDL： MFCD18803481
• Inchi： 1S/C5H3Br2ClN2/c6-2-1-3(8)10-5(7)4(2)9/h1H,9H2
• InChI Key： LXCKKZBYYPOUDA-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1N)Br)Cl

Computed Properties

• Exact Mass: 285.83310g/mol
• Monoisotopic Mass: 283.83515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-Dibromo-6-chloropyridin-3-amine

Introduction to 2,4-Dibromo-6-chloropyridin-3-amine (CAS No. 1299607-83-2)

2,4-Dibromo-6-chloropyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1299607-83-2, is a significant intermediate in modern chemical synthesis, particularly within the pharmaceutical and agrochemical industries. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and potential applications in drug development. The presence of both bromo and chloro substituents on the pyridine ring enhances its utility as a building block for more complex molecules, making it a valuable asset in synthetic chemistry.

The structure of 2,4-Dibromo-6-chloropyridin-3-amine features a nitrogen-containing pyridine core substituted with bromine atoms at the 2nd and 4th positions, and a chlorine atom at the 6th position. The amine group (-NH₂) is located at the 3rd position, providing multiple sites for further functionalization. This arrangement not only contributes to its reactivity but also allows for diverse chemical transformations, such as nucleophilic substitution, cross-coupling reactions, and condensation reactions. The compound's electronic properties are influenced by the electron-withdrawing nature of the halogen substituents, which can modulate its reactivity in various synthetic pathways.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Among these derivatives, 2,4-Dibromo-6-chloropyridin-3-amine has emerged as a promising scaffold for developing novel therapeutic agents. Its structural features make it an excellent candidate for generating molecules with potential applications in treating various diseases, including infectious diseases and cancer. The halogenated pyridine core can be further modified to introduce additional functional groups that enhance binding affinity to biological targets.

One of the most compelling aspects of 2,4-Dibromo-6-chloropyridin-3-amine is its role in the synthesis of antimicrobial agents. Recent studies have demonstrated that pyridine-based compounds can exhibit potent activity against resistant bacterial strains. The halogen substituents in this compound can be strategically positioned to interact with bacterial enzymes or cellular components, disrupting essential metabolic pathways. For instance, modifications at the 2-position and 4-position can influence the compound's ability to penetrate bacterial cell membranes, while the amine group at the 3-position can serve as a linker for attaching other pharmacophoric elements.

Furthermore, research has shown that pyridine derivatives are effective in targeting viral infections. The structural motif of 2,4-Dibromo-6-chloropyridin-3-amine can be incorporated into molecules designed to inhibit viral replication or interfere with host-virus interactions. The bromo and chloro groups provide handles for chemical modifications that enhance specificity against viral proteases or polymerases. This has led to the development of novel antiviral drugs that leverage the versatility of pyridine chemistry.

The agrochemical industry also benefits from the use of 2,4-Dibromo-6-chloropyridin-3-amine as an intermediate in synthesizing herbicides and pesticides. Pyridine-based compounds are known for their efficacy in controlling pests and weeds while maintaining environmental safety. The halogenated pyridine core enhances the bioactivity of agrochemicals by improving their stability and solubility in water or organic solvents. This allows for more efficient delivery systems and broader application ranges in crop protection strategies.

In terms of synthetic methodologies, 2,4-Dibromo-6-chloropyridin-3-amine serves as a versatile precursor for constructing more complex heterocyclic systems. Its reactivity allows for facile introduction of additional functional groups through various organic transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to attach aryl or vinyl groups to the pyridine ring, expanding its utility in medicinal chemistry. Additionally, nucleophilic aromatic substitution reactions can be utilized to replace bromo or chloro substituents with other functional groups, further diversifying its applications.

The pharmaceutical industry has leveraged 2,4-Dibromo-6-chloropyridin-3-amine in several high-profile drug discovery programs. Its structural framework has been used to develop kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. By modifying specific positions on the pyridine ring, researchers can fine-tune the binding properties of these inhibitors to target kinases involved in disease pathways. The presence of halogen atoms facilitates interactions with metal ions often required for kinase activity, enhancing inhibitory potency.

Another area where pyridine derivatives have made significant contributions is in central nervous system (CNS) drug development. Compounds based on this scaffold have shown promise as monoamine oxidase (MAO) inhibitors or serotonin receptor modulators. These types of drugs are used to treat neurodegenerative disorders such as Alzheimer's disease and depression. The ability to modify various positions on the pyridine ring allows for precise tuning of pharmacological properties, leading to improved therapeutic outcomes.

The synthesis of 2,4-Dibromo-6-chloropyridin-3-amine itself involves multi-step organic reactions that highlight its importance as an industrial intermediate. Typically, it is synthesized from readily available pyridine precursors through halogenation and amination steps. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production feasible. These synthetic advancements have enabled researchers to explore more complex derivatives with greater ease.

The future prospects for 2,4-Dibromo-6-chloropyridin-3-amine are promising given its versatility and utility across multiple industries. As research continues to uncover new biological activities associated with pyridine-based compounds, demand for this intermediate is expected to grow exponentially. Innovations in synthetic chemistry will further enhance its accessibility and expand its applications into emerging fields such as materials science and biotechnology.